Cas no 82813-00-1 (2H-BENZOTRIAZOLE, 2-(2-PROPENYL)-)

• Product Name: 2H-BENZOTRIAZOLE, 2-(2-PROPENYL)-
• CAS No: 82813-00-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 3283777
• PubChem ID: 3826278
• Update Time: 2025-04-21

2H-BENZOTRIAZOLE, 2-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

• 2H-BENZOTRIAZOLE, 2-(2-PROPENYL)-
• 2H-Benzotriazole, 2-(2-propen-1-yl)-
• starbld0047118
• 2-allylbenzotriazole
• 2-(Prop-2-en-1-yl)-2H-1,2,3-benzotriazole
• 2-prop-2-enylbenzotriazole
• 82813-00-1
• 2-allyl-2H-benzo[d][1,2,3]triazole
• SCHEMBL4427147

• Inchi： 1S/C9H9N3/c1-2-7-12-10-8-5-3-4-6-9(8)11-12/h2-6H,1,7H2
• InChI Key： UHFALMMOJCUHQI-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=CC2=NN1CC=C

Computed Properties

• Exact Mass: 159.079647300Da
• Monoisotopic Mass: 159.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų